Cas no 52320-58-8 (5-ethylisoxazole-3-carbonyl chloride)

• Product Name: 5-ethylisoxazole-3-carbonyl chloride
• CAS No: 52320-58-8
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD12028420
• CID: 877254
• PubChem ID: 20072741
• Update Time: 2025-06-08

5-ethylisoxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-ethyl- (9CI)
• 5-ETHYLISOXAZOLE-3-CARBONYL CHLORIDE
• 3-ISOXAZOLECARBONYL CHLORIDE, 5-ETHYL-
• ALBB-010036
• CTK6D2910
• MolPort-004-761-638
• SBB050147
• STK506165
• SCHEMBL2373540
• DTXSID40602148
• 5-ethyl-1,2-oxazole-3-carbonyl chloride
• LS-03420
• 5-ethyl-isoxazole-3-carbonyl chloride
• AKOS005172450
• MFCD12028420
• 5-ethylisoxazole-3-carbonylchloride
• 52320-58-8
• WDGWKCWPCNKPKD-UHFFFAOYSA-N
• DB-107616
• 5-ethylisoxazole-3-carbonyl chloride

• MDL： MFCD12028420
• Inchi： 1S/C6H6ClNO2/c1-2-4-3-5(6(7)9)8-10-4/h3H,2H2,1H3
• InChI Key： WDGWKCWPCNKPKD-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(CC)ON=1)=O

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-ethylisoxazole-3-carbonyl chloride

Recent Advances in the Application of 5-Ethylisoxazole-3-carbonyl Chloride (CAS: 52320-58-8) in Chemical Biology and Pharmaceutical Research

The compound 5-ethylisoxazole-3-carbonyl chloride (CAS: 52320-58-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic acyl chloride serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, receptor modulators, and fluorescent probes. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of targeted therapies for neurological disorders and infectious diseases.

One of the most notable advancements involves the use of 5-ethylisoxazole-3-carbonyl chloride in the synthesis of novel isoxazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for selective inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase, a target of interest in oncology. The study reported that derivatives synthesized from this compound exhibited improved binding affinity and reduced off-target effects compared to earlier generations of inhibitors.

In the realm of chemical biology, researchers have exploited the reactivity of 5-ethylisoxazole-3-carbonyl chloride to develop activity-based probes (ABPs) for profiling serine hydrolases. A recent Nature Chemical Biology publication detailed its incorporation into a suite of ABPs capable of selectively labeling active sites in complex proteomes. This approach has provided new insights into enzyme function and facilitated the discovery of potential drug targets in metabolic diseases.

The pharmaceutical industry has also recognized the value of this compound in drug formulation. A 2024 patent application disclosed its use in the preparation of prodrugs with enhanced bioavailability for central nervous system (CNS) delivery. The application demonstrated how the isoxazole moiety, when properly derivatized, can improve blood-brain barrier penetration while maintaining therapeutic efficacy.

Recent synthetic methodology developments have expanded the utility of 5-ethylisoxazole-3-carbonyl chloride in parallel synthesis. A study in Organic Letters described a novel microwave-assisted protocol that significantly reduces reaction times while maintaining high yields (typically >85%). This advancement has important implications for high-throughput screening and combinatorial chemistry approaches in drug discovery.

Safety and handling considerations for 5-ethylisoxazole-3-carbonyl chloride remain an active area of research. Recent toxicological studies published in Chemical Research in Toxicology have characterized its reactivity profile and established safer handling protocols for industrial-scale applications. These findings are particularly relevant given the compound's increasing use in pharmaceutical manufacturing.

Looking forward, the unique properties of 5-ethylisoxazole-3-carbonyl chloride continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks (MOFs) for controlled drug delivery and its use in the development of next-generation covalent inhibitors. As synthetic methodologies advance and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications.